1-[2-(cyclohex-1-en-1-yl)ethyl]-3-[(4-fluorophenyl)sulfonyl]-4,5-dimethyl-1H-pyrrol-2-amine

• Molecular Formula: C20H25FN2O2S
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 1-[2-(cyclohexen-1-yl)ethyl]-3-(4-fluorophenyl)sulfonyl-4,5-dimethylpyrrol-2-amine
• InChI: InChI=1S/C20H25FN2O2S/c1-14-15(2)23(13-12-16-6-4-3-5-7-16)20(22)19(14)26(24,25)18-10-8-17(21)9-11-18/h6,8-11H,3-5,7,12-13,22H2,1-2H3
• InChI Key: ZFKXQPSZXVVXTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1S(=O)(=O)C2=CC=C(C=C2)F)N)CCC3=CCCCC3)C

Description

• This compound is a complex organic molecule with the following chemical formula:

  $$\text{C}_{17}\text{H}_{23}\text{NO}_2$$C17​H23​NO2​

  .
• It consists of a pyrrole ring (a five-membered heterocycle containing nitrogen), a fluorophenyl group, a sulfonyl group, and an ethyl chain with a cyclohexene ring.
• The compound’s systematic name is N-[2-(cyclohex-1-en-1-yl)ethyl]-4-methoxybenzeneacetamide .
• It may have applications in various fields due to its unique structure.

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature. it likely involves multi-step reactions.
• Industrial production methods would require optimization for yield, scalability, and cost-effectiveness.

Chemical Reactions Analysis

• The compound may undergo various reactions, including oxidation, reduction, and substitution.
• Common reagents and conditions would depend on the specific reaction. For example:

  Oxidation: Use oxidizing agents like potassium permanganate or chromic acid.

  Reduction: Employ reducing agents such as lithium aluminum hydride or hydrogen gas over a catalyst.

  Substitution: React with appropriate nucleophiles (e.g., amines, alkoxides) under suitable conditions.

• Major products would vary based on the reaction type.

Scientific Research Applications

Medicine: Investigate its potential as a drug candidate (e.g., anti-inflammatory, anticancer, or antimicrobial properties).

Chemistry: Study its reactivity, stability, and interactions with other molecules.

Biology: Explore its effects on cellular processes or receptors.

Industry: Assess its use in materials science or catalysis.

Mechanism of Action

• Unfortunately, specific details regarding its mechanism of action are not readily available. Further research would be needed to elucidate this aspect.
• Molecular targets and pathways remain speculative at this point.

Remember that the compound’s uniqueness lies in its intricate structure, and further research could uncover additional insights